Cas no 1231892-79-7 (N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) cyclopropanecarboxamide)

• Product Name: N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) cyclopropanecarboxamide
• CAS No: 1231892-79-7
• MF: C₁₇H₂₄BNO₃
• MW: 301.188364982605
• CID: 5177400
• Update Time: 2025-05-20

N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) cyclopropanecarboxamide
• N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
• N-[2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• Inchi： 1S/C17H24BNO3/c1-11-13(18-21-16(2,3)17(4,5)22-18)7-6-8-14(11)19-15(20)12-9-10-12/h6-8,12H,9-10H2,1-5H3,(H,19,20)
• InChI Key： GGTGHGYPJZUIRE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2C)NC(C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Topological Polar Surface Area: 47.6

Additional information on N-(2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) cyclopropanecarboxamide

N-(2-Methyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl) Cyclopropanecarboxamide: A Comprehensive Overview

CAS No 1231892-79-7 refers to the compound N-(2-Methyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl) Cyclopropanecarboxamide, a highly specialized organic compound with significant applications in modern chemical research and synthesis. This compound has garnered attention due to its unique structure and potential utility in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by a cyclopropane ring attached to a carboxamide group via a phenyl ring. The phenyl ring is further substituted with a methyl group and a dioxaborolane moiety. The presence of the dioxaborolane group introduces interesting electronic properties and reactivity, making it a valuable component in cross-coupling reactions and other organometallic transformations.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the dioxaborolane moiety has been shown to enhance the bioavailability of certain drugs by improving their solubility and stability in physiological conditions. Additionally, the cyclopropane ring is known for its strain-induced reactivity, which can be harnessed in designing molecules with specific pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the dioxaborolane ring via a tandem alkylation-boration process followed by coupling with the appropriately substituted phenyl derivative. The use of transition metal catalysts has significantly streamlined these processes, enabling higher yields and better control over stereochemistry.

From an environmental perspective, this compound exhibits favorable degradation characteristics under aerobic conditions. Research indicates that it undergoes rapid mineralization in the presence of microbial communities, minimizing its ecological footprint. This makes it an attractive candidate for applications where environmental sustainability is a priority.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the conjugation between the aromatic ring and the cyclopropane unit significantly influences its reactivity towards electrophilic substitution reactions. These findings have important implications for its use in designing new materials with tailored electronic properties.

In conclusion, CAS No 1231892-79-7, or N-(2-Methyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl) Cyclopropanecarboxamide, represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimizations for its synthesis and use, this compound is poised to play an increasingly important role in both academic and industrial settings.